XL-844
Description
XL-844 is a synthetic small-molecule inhibitor of checkpoint kinases 1 and 2 (Chk1 and Chk2) with potential antineoplastic activity. XL844 binds to and inhibits Chks 1 and 2, resulting in inhibition of cell cycle arrest, progressive DNA damage, inhibition of DNA repair, and, ultimately, tumor cell apoptosis. This agent also inhibits vascular endothelial growth factor receptor 1 (VEGFR1) and vascular endothelial growth factor receptor 3 (VEGFR3), important mediators of tumor angiogenesis and lymphogenesis, respectively. In the presence of DNA damage or incomplete DNA replication, eukaryotic cells activate cell cycle checkpoints that temporarily halt the cell cycle to permit DNA repair or completion of DNA replication to take place.
Scientific Research Applications
XL-MS: Advancements in Protein Structure Analysis
XL-MS (Protein cross-linking coupled with mass spectrometry) has emerged as a vital tool in understanding protein structure and organization under various conditions. This technique, through covalent bond formation, provides insights into transient protein interactions, significantly aiding the study of complex biological systems (Holding, 2015).
XL-MS in Protein Interaction Networks
The application of XL-MS in studying protein interaction networks at a system-wide level is a significant development. It offers a robust workflow to capture dynamic biological assemblies, providing structural insights into protein networks in various biological contexts (Iacobucci et al., 2019).
XL-844 in Cancer Research
A study on a novel inhibitor, this compound, revealed its potential in radiosensitizing human cancer cells. It operates by inhibiting DNA repair mechanisms and inducing mitotic catastrophe, highlighting its potential in cancer therapy (Riesterer et al., 2011).
XL-MS Integration with Structural Biology
The integration of XL-MS with other structural biology techniques like cryo-electron microscopy offers promising avenues for studying the topology and structure of large protein assemblies. This approach has been instrumental in analyzing complex biological structures like ribosomes and proteasomes (Leitner et al., 2016).
XL-MS in Complex Biological Systems
Recent advancements in XL-MS have made it a potent tool for profiling protein-protein interaction networks in vivo. Its ability to investigate proteins within their native environment complements other structural biology techniques, providing crucial insights into the interplay of proteins in complex systems (Matzinger & Mechtler, 2020).
XL-MS: Current State and Future Prospects
XL-MS is at a crucial intersection in its development, expanding from studying small proteins to probing proteome-wide interactions. This growth signifies its increasing impact in biological research, with future developments poised to enhance its capabilities further (Piersimoni & Sinz, 2020).
Properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
XL844; XL 844; XL-844. |
Origin of Product |
United States |
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